Cas no 2172459-92-4 (5-cyclopropyl-2-(2-methoxyethyl)thieno2,3-dpyrimidine-4-carboxylic acid)

• Product Name: 5-cyclopropyl-2-(2-methoxyethyl)thieno2,3-dpyrimidine-4-carboxylic acid
• CAS No: 2172459-92-4
• MF: C₁₃H₁₄N₂O₃S
• MW: 278.326861858368
• CID: 6568070
• PubChem ID: 165518419
• Update Time: 2025-11-05

5-cyclopropyl-2-(2-methoxyethyl)thieno2,3-dpyrimidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-cyclopropyl-2-(2-methoxyethyl)thieno2,3-dpyrimidine-4-carboxylic acid
• 5-cyclopropyl-2-(2-methoxyethyl)thieno[2,3-d]pyrimidine-4-carboxylic acid
• EN300-1267915
• 2172459-92-4

• Inchi： 1S/C13H14N2O3S/c1-18-5-4-9-14-11(13(16)17)10-8(7-2-3-7)6-19-12(10)15-9/h6-7H,2-5H2,1H3,(H,16,17)
• InChI Key： HKWNOWVCDXACQR-UHFFFAOYSA-N
• SMILES： S1C2C(=C(C(=O)O)N=C(CCOC)N=2)C(=C1)C1CC1

Computed Properties

• Exact Mass: 278.07251349g/mol
• Monoisotopic Mass: 278.07251349g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 101Ų

Additional information on 5-cyclopropyl-2-(2-methoxyethyl)thieno2,3-dpyrimidine-4-carboxylic acid

5-Cyclopropyl-2-(2-methoxyethyl)thieno[2,3-d]pyrimidine-4-carboxylic Acid: A Comprehensive Overview

In the realm of heterocyclic chemistry, 5-cyclopropyl-2-(2-methoxyethyl)thieno[2,3-d]pyrimidine-4-carboxylic acid (CAS No. 2172459-92-4) has emerged as a compound of significant interest. This thienopyrimidine derivative has garnered attention due to its unique structural features and potential applications in various fields. With the increasing demand for novel heterocyclic compounds in pharmaceutical and material sciences, understanding the properties and applications of this molecule is crucial for researchers and industry professionals alike.

The thienopyrimidine scaffold present in this compound is particularly noteworthy, as it combines the electronic properties of thiophene with the hydrogen-bonding capabilities of pyrimidine. The cyclopropyl substitution at the 5-position and the 2-methoxyethyl group at the 2-position contribute to the molecule's distinctive characteristics. These structural elements influence not only the compound's physical properties but also its reactivity and potential biological activities.

Recent trends in chemical research indicate growing interest in thienopyrimidine derivatives, with particular focus on their potential as kinase inhibitors and other therapeutic agents. The presence of the carboxylic acid functionality in this compound (CAS 2172459-92-4) makes it especially valuable as a building block for further chemical modifications. Researchers are actively investigating its use in the development of new pharmaceutical candidates, particularly in areas such as inflammation and metabolic disorders.

From a synthetic chemistry perspective, the preparation of 5-cyclopropyl-2-(2-methoxyethyl)thieno[2,3-d]pyrimidine-4-carboxylic acid involves several key steps. The cyclopropanation reaction, followed by careful introduction of the methoxyethyl group, requires precise control of reaction conditions. The final product typically appears as a white to off-white crystalline powder, with solubility characteristics that make it suitable for various applications in medicinal chemistry and materials science.

The pharmaceutical industry has shown particular interest in this compound due to its potential as a drug discovery intermediate. Its molecular framework offers multiple sites for structural modification, allowing medicinal chemists to explore structure-activity relationships. Current research suggests that derivatives of this compound may exhibit interesting biological activities, though detailed pharmacological studies are still ongoing in various research institutions.

In material science applications, the thienopyrimidine core of this compound demonstrates interesting electronic properties that make it potentially useful in organic electronics. The conjugated system combined with the electron-donating methoxyethyl group could contribute to charge transport properties in organic semiconductor applications. Researchers are investigating its potential use in organic light-emitting diodes (OLEDs) and other electronic devices.

The stability profile of 5-cyclopropyl-2-(2-methoxyethyl)thieno[2,3-d]pyrimidine-4-carboxylic acid (CAS 2172459-92-4) has been the subject of several studies. Under standard storage conditions, the compound shows good stability, making it practical for laboratory and industrial use. Proper handling includes storage in a cool, dry environment, protected from light and moisture to maintain its integrity over extended periods.

Analytical characterization of this compound typically involves a combination of techniques including HPLC, NMR spectroscopy, and mass spectrometry. These methods confirm the compound's purity and structural identity, which are critical parameters for its use in research and development. The carboxylic acid moiety provides a convenient handle for further derivatization, making this compound a versatile intermediate in synthetic chemistry.

Recent patent literature reveals growing commercial interest in thienopyrimidine derivatives, with several applications mentioning compounds structurally related to 5-cyclopropyl-2-(2-methoxyethyl)thieno[2,3-d]pyrimidine-4-carboxylic acid. This suggests potential future applications in various therapeutic areas and material science innovations. The compound's unique combination of structural features positions it as a valuable asset in the development of new chemical entities.

For researchers working with this compound, understanding its structure-activity relationships is crucial. The cyclopropyl group's influence on the molecule's conformation, combined with the electronic effects of the methoxyethyl substituent, creates a distinctive pharmacophore pattern. These characteristics make it an interesting subject for computational chemistry studies and molecular modeling approaches.

The synthesis scale-up potential of 5-cyclopropyl-2-(2-methoxyethyl)thieno[2,3-d]pyrimidine-4-carboxylic acid has been evaluated by several contract research organizations. Process optimization studies have focused on improving yield and purity while maintaining cost-effectiveness. These developments are important for ensuring the compound's availability for both research and potential commercial applications.

In the context of green chemistry, researchers have explored more sustainable approaches to synthesizing this and related thienopyrimidine carboxylic acids. Recent advancements in catalytic methods and solvent selection have reduced the environmental impact of its production while maintaining high yields and purity standards. These improvements align with the pharmaceutical industry's increasing focus on sustainable chemistry practices.

Quality control protocols for 5-cyclopropyl-2-(2-methoxyethyl)thieno[2,3-d]pyrimidine-4-carboxylic acid (CAS 2172459-92-4) typically include rigorous testing for impurities and degradation products. Advanced analytical techniques ensure batch-to-batch consistency, which is particularly important when the compound is used as a pharmaceutical intermediate. These quality standards help maintain the reliability of research data and potential downstream applications.

The future outlook for this compound appears promising, with ongoing research exploring its potential in various applications. As understanding of thienopyrimidine chemistry continues to grow, so too does the appreciation for the unique properties offered by this particular derivative. Its combination of structural features and functional groups makes it a compound worth watching in both academic and industrial research settings.